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Audience: Researchers, scientists, and drug development professionals.

Executive Summary
This document provides a technical overview of the boiling point of the aromatic amine 3-
Bromo-N,N-diethyl-4-methylaniline (CAS Number: 761001-66-5). A thorough review of

available scientific literature and chemical databases indicates that the experimental boiling

point for this specific compound has not been formally reported. To provide a useful

physicochemical context, this guide presents the boiling points of structurally analogous

primary and secondary amines. Furthermore, a standardized experimental protocol for boiling

point determination is detailed for researchers who may wish to establish this value. A

conceptual workflow for the characterization of a novel compound's boiling point is also

provided.

Boiling Point Data for 3-Bromo-N,N-diethyl-4-
methylaniline and Analogues
The boiling point for 3-Bromo-N,N-diethyl-4-methylaniline is not available in the reviewed

literature. However, an estimation can be informed by the properties of similar structures. The

following table summarizes the boiling points of closely related bromo-methylaniline derivatives.

It is important to note that as a tertiary amine, 3-Bromo-N,N-diethyl-4-methylaniline is
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expected to have a boiling point influenced by its higher molecular weight and dipole-dipole

interactions, but lacking the hydrogen bonding present in primary and secondary amines.

Compound
Name

Structure Type
Boiling Point
(°C)

CAS Number

3-Bromo-4-

methylaniline
Br(CH₃)C₆H₃NH₂ Primary 254-257 7745-91-7[1][2]

3-Bromo-N-

methylaniline
BrC₆H₄NHCH₃ Secondary 253 66584-32-5[3]

4-Bromo-3-

methylaniline
Br(CH₃)C₆H₃NH₂ Primary 240 6933-10-4

3-Bromo-N,N-

diethylaniline

BrC₆H₄N(CH₂CH

₃)₂
Tertiary

Data Not

Available
53142-19-1[4]

3-Bromo-N,N-

diethyl-4-

methylaniline

Br(CH₃)C₆H₃N(C

H₂CH₃)₂
Tertiary

Data Not

Available

761001-66-5[5]

[6]

Experimental Protocol for Boiling Point
Determination (Thiele Tube Method)
For researchers requiring an experimental value for the boiling point of 3-Bromo-N,N-diethyl-
4-methylaniline, the Thiele tube method offers a reliable approach for small sample volumes.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Materials:

Sample of 3-Bromo-N,N-diethyl-4-methylaniline

Thiele tube

High-temperature mineral oil or silicone oil

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6342737.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6342737.htm?N=Japan
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/630985
https://pubchem.ncbi.nlm.nih.gov/compound/263036
https://www.chemsrc.com/en/cas/7745-91-7_243072.html
https://wap.guidechem.com/dictionary/en/143487-92-7.html
https://www.benchchem.com/product/b1377943?utm_src=pdf-body
https://www.benchchem.com/product/b1377943?utm_src=pdf-body
https://www.benchchem.com/product/b1377943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer (calibrated)

Small-diameter test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or other heat source

Safety goggles and appropriate personal protective equipment (PPE)

Methodology:

Sample Preparation: Fill the small test tube with the liquid sample to a depth of

approximately 1-2 cm.

Capillary Inversion: Place the capillary tube into the test tube with its open end downwards.

Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band. The

bulb of the thermometer should be level with the sample.

Thiele Tube Setup: Insert the thermometer and attached sample tube into the Thiele tube,

ensuring the sample is fully immersed in the oil bath. The rubber band should remain above

the oil level to prevent degradation.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The design of the

tube will ensure uniform heat distribution via convection currents.

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Continue gentle heating until a continuous and vigorous stream of bubbles emerges from the

capillary tube's open end. This indicates the liquid's temperature has exceeded its boiling

point.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The rate of bubbling will decrease.
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Boiling Point Determination: The boiling point is the temperature at which the bubbling stops

and the liquid is drawn back into the capillary tube. Record this temperature.

Verification: For accuracy, allow the apparatus to cool further, then repeat the heating and

cooling cycle to obtain a second reading.

Visualization of Characterization Workflow
The following diagram illustrates a logical workflow for the characterization of a compound's

boiling point when a literature value is not available.
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Workflow for Boiling Point Characterization

Compound of Interest:
3-Bromo-N,N-diethyl-4-methylaniline

Literature Search
(Chemical Databases, Journals)
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Report Literature Value

Yes

Data Not Available

No

Final Report

Analog Structure Analysis
(e.g., Primary/Secondary Amines)

Experimental Determination
(e.g., Thiele Tube Method)

Estimate Boiling Point Range Record Experimental Boiling Point
(Note Atmospheric Pressure)

Click to download full resolution via product page

Caption: Logical workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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